Cas no 2138214-28-3 (4-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclohexan-1-ol)

• Product Name: 4-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclohexan-1-ol
• CAS No: 2138214-28-3
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6599113
• PubChem ID: 165963228
• Update Time: 2025-10-28

4-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclohexan-1-ol
• 4-[(4-amino-2H-1,2,3-triazol-2-yl)methyl]cyclohexan-1-ol
• EN300-1114035
• 2138214-28-3

• Inchi： 1S/C9H16N4O/c10-9-5-11-13(12-9)6-7-1-3-8(14)4-2-7/h5,7-8,14H,1-4,6H2,(H2,10,12)
• InChI Key： RBXYOUFKIBONPQ-UHFFFAOYSA-N
• SMILES： OC1CCC(CN2N=CC(N)=N2)CC1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77Ų

Additional information on 4-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclohexan-1-ol

Research Briefing on 4-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclohexan-1-ol (CAS: 2138214-28-3)

The compound 4-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclohexan-1-ol (CAS: 2138214-28-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and cyclohexanol functional groups, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of intense scientific inquiry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway for 4-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclohexan-1-ol, highlighting its high yield and scalability. The study employed a combination of click chemistry and catalytic hydrogenation, which not only optimized the production process but also ensured the compound's purity and stability. These advancements are critical for its potential use in large-scale pharmaceutical manufacturing.

Pharmacological evaluations of this compound have revealed its potent activity as a modulator of specific biological targets. For instance, a recent in vitro study demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve the disruption of key signaling pathways, although further in vivo studies are required to confirm these findings and assess its safety profile.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from a collaborative study between academic and industry researchers indicate that 4-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclohexan-1-ol may exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open new avenues for the development of therapies targeting conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its pharmacokinetic properties.

In conclusion, 4-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclohexan-1-ol (CAS: 2138214-28-3) represents a compelling candidate for further investigation in drug development. Its versatile pharmacological profile and synthetic accessibility make it a valuable asset in the quest for novel therapeutics. Future research should focus on elucidating its full therapeutic potential and overcoming existing challenges to bring this compound closer to clinical application.